Cas no 64436-26-6 (Ethyl 3-(di-tert-butylphosphanyl)propanoate)

• Product Name: Ethyl 3-(di-tert-butylphosphanyl)propanoate
• CAS No: 64436-26-6
• MF: C₁₃H₂₇O₂P
• MW: 246.326045274734
• CID: 2792045
• PubChem ID: 71371810
• Update Time: 2025-04-21

Ethyl 3-(di-tert-butylphosphanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 64436-26-6
• DTXSID70794722
• Ethyl 3-(di-tert-butylphosphanyl)propanoate

• Inchi： 1S/C13H27O2P/c1-8-15-11(14)9-10-16(12(2,3)4)13(5,6)7/h8-10H2,1-7H3
• InChI Key： NKDBZVVZGKUFBP-UHFFFAOYSA-N
• SMILES： P(CCC(=O)OCC)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 246.17486710Da
• Monoisotopic Mass: 246.17486710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų